N-(4-ethylphenyl)-2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H21N3O2S/c1-3-14-4-8-16(9-5-14)22-19(24)13-26-20-21-12-18(23-20)15-6-10-17(25-2)11-7-15/h4-12H,3,13H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: FQNAVBIYEHESOI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N-(4-ethylphenyl)-2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide, also known as EMA401, is a novel drug candidate that has shown promise in the treatment of chronic pain. This compound is a small molecule that selectively targets the angiotensin II type 2 receptor (AT2R) and has been shown to have analgesic effects in preclinical studies.

Scientific Research Applications

Synthesis and PET Tracer Potential

A study focused on the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives as potential PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). This research highlights the synthetic versatility of thioacetamide derivatives in the development of diagnostic tools in nuclear medicine, demonstrating their relevance in tracing specific enzymatic activities within the body (Gao, Wang, & Zheng, 2016).

Antibacterial Properties

Another area of application is in the development of antibacterial agents. Derivatives of N-(4-ethylphenyl)-2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide have been synthesized and evaluated for their antibacterial activity. These studies demonstrate the compound's potential in addressing bacterial infections, contributing to the search for new antibacterial drugs (Kumaraswamy Gullapelli, Thupurani, & Brahmeshwari, 2014); (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticancer Activity

Furthermore, the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives, including compounds structurally related to N-(4-ethylphenyl)-2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide, for anticancer activity has been explored. These studies indicate the potential of these compounds in anticancer treatments, especially in selective cytotoxicity against certain cancer cell lines, thereby offering insights into the design of novel anticancer drugs (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Anticonvulsant and Antioxidant Activities

Additionally, the anticonvulsant activity of omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives has been studied, showcasing the potential therapeutic benefits of these compounds in treating seizures (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002). Another research direction involves the evaluation of novel coordination complexes constructed from pyrazole-acetamide derivatives for their antioxidant activity, illustrating the broader utility of acetamide derivatives in pharmaceutical sciences (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia, 2019).